Cas no 61161-83-9 (5-(hydroxymethyl)-2-nitrophenol)

• Product Name: 5-(hydroxymethyl)-2-nitrophenol
• CAS No: 61161-83-9
• MF: C₇H₇NO₄
• MW: 169.134782075882
• MDL: MFCD00086342
• CID: 501062
• PubChem ID: 14520114
• Update Time: 2025-10-29

5-(hydroxymethyl)-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3-hydroxy-4-nitro-
• 5-(Hydroxymethyl)-2-nitrophenol
• 3-hydroxy-4-nitro-benzyl alcohol
• 3-Hydroxy-4-nitro-benzylalkohol
• 5-hydroxymethyl-2-nitrophenol
• Benzenemethanol,3-hydroxy-4-nitro
• 3-(Hydroxymethyl)-6-nitrophenol
• 3-Hydroxy-4-nitrobenzyl alcohol
• EN300-190260
• Z959305098
• AS-47398
• 61161-83-9
• DTXSID70561239
• MFCD00086342
• YDFRYKXELURVHE-UHFFFAOYSA-N
• CS-M0515
• GEO-01718
• SCHEMBL2345266
• F13583
• 5-Hydroxymethyl 2-Nitro phenol
• 3-Hydroxy-4-nitrobenzenemethanol
• AKOS011394119
• 5-(hydroxymethyl)-2-nitrophenol

• MDL： MFCD00086342
• Inchi： 1S/C7H7NO4/c9-4-5-1-2-6(8(11)12)7(10)3-5/h1-3,9-10H,4H2
• InChI Key： YDFRYKXELURVHE-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(CO)=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 169.03800
• Monoisotopic Mass: 169.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 86.3Ų

Experimental Properties

• Density: 1.489±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 97-98 ºC
• Boiling Point: 347.5 °C at 760 mmHg
• Flash Point: 159.6 °C
• Solubility: Slightly soluble (16 g/l) (25 º C),
• PSA: 86.28000
• LogP: 1.31590

Additional information on 5-(hydroxymethyl)-2-nitrophenol

5-(Hydroxymethyl)-2-nitrophenol (CAS 61161-83-9): Properties, Applications, and Market Insights

5-(Hydroxymethyl)-2-nitrophenol (CAS 61161-83-9) is a versatile organic compound with a molecular formula of C₇H₇NO₄. This nitrophenol derivative is characterized by the presence of both a hydroxymethyl group and a nitro group on its aromatic ring, giving it unique chemical properties that make it valuable in various industrial and research applications.

The compound typically appears as a yellow to orange crystalline powder with moderate solubility in polar organic solvents. Its molecular weight of 169.14 g/mol and specific structural features contribute to its reactivity patterns, making it particularly interesting for synthetic chemistry applications. Researchers often investigate 5-(hydroxymethyl)-2-nitrophenol synthesis methods to optimize yield and purity for different end uses.

One of the primary applications of 5-(Hydroxymethyl)-2-nitrophenol is in the field of organic synthesis, where it serves as a building block for more complex molecules. The presence of both electron-withdrawing (nitro) and electron-donating (hydroxymethyl) groups creates interesting electronic effects that can be exploited in various chemical reactions. Recent studies have explored its potential in pharmaceutical intermediates, though direct medical applications are limited due to regulatory considerations.

In material science, this compound has shown promise in the development of specialty dyes and photoresponsive materials. The nitro group's ability to participate in photo-induced electron transfer makes 5-(hydroxymethyl)-2-nitrophenol a candidate for optical materials research. Current market trends indicate growing interest in such functional materials for advanced technological applications.

The global market for nitrophenol derivatives has seen steady growth, with 5-(Hydroxymethyl)-2-nitrophenol maintaining a niche position. Manufacturers focus on improving production processes to meet the increasing demand for high-purity batches. Quality control typically involves advanced analytical techniques like HPLC analysis and spectroscopic characterization to ensure product consistency.

From an environmental perspective, proper handling and disposal of 5-(hydroxymethyl)-2-nitrophenol are essential. While not classified as highly hazardous, it should be treated as a chemical substance requiring careful management. Many laboratories follow green chemistry principles when working with such compounds to minimize environmental impact.

Recent advancements in computational chemistry have enabled better prediction of this compound's behavior in various systems. Researchers utilize molecular modeling techniques to study its electronic structure and potential interactions, contributing to more efficient applications in material design and chemical synthesis.

For those seeking 5-(Hydroxymethyl)-2-nitrophenol suppliers, it's important to verify CAS 61161-83-9 purity specifications and obtain proper material safety data sheets. The compound is typically available in research quantities from specialty chemical providers, with pricing varying based on purity levels and order volume.

Future research directions for 5-(Hydroxymethyl)-2-nitrophenol may explore its potential in advanced material applications or as a precursor for novel functionalized aromatic compounds. The growing interest in nitroaromatic chemistry continues to drive investigations into modified nitrophenol derivatives with tailored properties.

In analytical applications, this compound can serve as a reference standard or chromatographic marker due to its distinct UV-Vis absorption characteristics. Laboratories performing method development often include such well-characterized compounds in their validation protocols.

The stability of 5-(Hydroxymethyl)-2-nitrophenol under various conditions has been the subject of several studies. Proper storage in cool, dry environments away from strong oxidizers is recommended to maintain product integrity over time. Many users inquire about long-term storage conditions for nitrophenol derivatives, emphasizing the need for proper chemical management practices.

From a regulatory standpoint, while 5-(Hydroxymethyl)-2-nitrophenol isn't subject to stringent controls, compliance with general chemical safety regulations is essential. Organizations handling this material should maintain appropriate risk assessment documentation and implement standard laboratory safety protocols.

In educational settings, this compound provides a valuable example for teaching aromatic substitution patterns and functional group interactions. Its well-defined structure makes it suitable for demonstrating various spectroscopic techniques in undergraduate chemistry laboratories.

The synthesis of 5-(Hydroxymethyl)-2-nitrophenol derivatives continues to be an active area of research, with scientists developing novel routes to create analogs with modified properties. These efforts align with the broader trend in molecular design and functional material development across the chemical sciences.